Cas no 126940-15-6 (3-Amino-1,2-benzisoxazol-4-ol)

3-Amino-1,2-benzisoxazol-4-ol is a heterocyclic compound featuring both amino and hydroxyl functional groups on a benzisoxazole scaffold. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its fused aromatic system enhances stability while allowing for selective functionalization, enabling applications in the development of bioactive molecules. The presence of multiple reactive sites facilitates diverse derivatization pathways, supporting its use in medicinal chemistry for drug discovery. The compound’s well-defined crystalline form ensures consistent purity and handling properties, making it suitable for research and industrial-scale processes. Its balanced solubility in polar solvents further enhances its utility in synthetic applications.

3-Amino-1,2-benzisoxazol-4-ol structure

Product Name:3-Amino-1,2-benzisoxazol-4-ol

CAS No:126940-15-6

MF:C₇H₆N₂O₂

MW:150.134741306305

MDL:MFCD18804920

CID:103296

PubChem ID:135703705

Update Time:2025-05-20

3-Amino-1,2-benzisoxazol-4-ol Chemical and Physical Properties

Names and Identifiers

- 1,2-Benzisoxazol-4-ol,3-amino-
- 1,2-Benzisoxazol-4-ol,3-amino-(9CI)
- 126940-15-6
- 3-AMINO-1,2-BENZOXAZOL-4-OL
- 3-amino-benzo[d]isoxazol-4-ol
- AKOS005265025
- 3-Aminobenzo[d]isoxazol-4-ol
- SCHEMBL2882058
- 3-amino-4-hydroxy-1,2-benzisoxazole
- YPPFUPCXFIIKQD-UHFFFAOYSA-N
- 3-amino-1,2-benzisoxazol-4-ol
- 3-amino-2H-1,2-benzoxazol-4-one
- 3-Amino-1,2-benzisoxazol-4-ol
- MDL： MFCD18804920
- Inchi： 1S/C7H6N2O2/c8-7-6-4(10)2-1-3-5(6)11-9-7/h1-3,10H,(H2,8,9)
- InChI Key： YPPFUPCXFIIKQD-UHFFFAOYSA-N
- SMILES： O1C2C=CC=C(C=2C(N)=N1)O

Computed Properties

Exact Mass: 150.04298
Monoisotopic Mass: 150.042927438g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 153
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 72.3Å²

Experimental Properties

PSA: 72.28

3-Amino-1,2-benzisoxazol-4-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A179830-500mg	3-Amino-1,2-benzisoxazol-4-ol	126940-15-6		500mg	$ 645.00	2022-06-08
TRC	A179830-1000mg	3-Amino-1,2-benzisoxazol-4-ol	126940-15-6		1g	$ 1070.00	2022-06-08
TRC	A179830-2500mg	3-Amino-1,2-benzisoxazol-4-ol	126940-15-6		2500mg	$ 2135.00	2022-06-08
Chemenu	CM492117-1g	3-Aminobenzo[d]isoxazol-4-ol	126940-15-6	97%	1g	$700	2024-08-02
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B928028-500mg	1,2-Benzisoxazol-4-ol,3-amino-(9CI)	126940-15-6		500mg	￥7,875.00	2022-09-29
eNovation Chemicals LLC	Y1003601-5g	3-aminobenzo[d]isoxazol-4-ol	126940-15-6	95%	5g	$1880	2024-07-24
eNovation Chemicals LLC	Y1003601-5g	3-aminobenzo[d]isoxazol-4-ol	126940-15-6	95%	5g	$1880	2025-02-26
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